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Compound of Interest

Compound Name: 3-Bromo-5-phenoxypyridine

Cat. No.: B1290746

Technical Guide: 3-Bromo-5-phenoxypyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available information on 3-Bromo-5-
phenoxypyridine, a heterocyclic compound with potential applications in synthetic chemistry.
Due to the limited publicly available data, this document focuses on its fundamental properties
and inferred synthetic strategies based on related compounds.

Core Compound Information

CAS Number: 28232-63-5 Molecular Formula: C11HsBrNO Molecular Weight: 250.09 g/mol

Property Value

CAS Number 28232-63-5
Molecular Formula C11HsBrNO
Molecular Weight 250.09 g/mol

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Bromo-5-phenoxypyridine are not
readily available in the surveyed literature. However, based on the synthesis of structurally
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similar compounds, such as 3-Bromo-5-methoxypyridine, a nucleophilic aromatic substitution
reaction represents a plausible synthetic route.

A general approach would involve the reaction of a di-substituted pyridine, such as 3,5-
dibromopyridine, with phenol in the presence of a suitable base and potentially a catalyst. The
phenoxide anion, generated in situ, would act as the nucleophile, displacing one of the bromine
atoms on the pyridine ring.

General Reaction Scheme:
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Caption: A potential synthetic workflow for 3-Bromo-5-phenoxypyridine.

Quantitative Data

No specific quantitative experimental data, such as IC50 values, binding affinities, or detailed
pharmacokinetic data for 3-Bromo-5-phenoxypyridine, were identified in the public domain.

Signaling Pathways and Biological Activity

Information regarding the biological activity or associated signaling pathways of 3-Bromo-5-
phenoxypyridine is currently unavailable in the scientific literature. Compounds with similar
structural motifs, such as bromo- and phenoxy-substituted pyridines, are often investigated as
intermediates in the synthesis of pharmaceuticals and agrochemicals. However, the specific
biological profile of this compound remains to be elucidated.
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Conclusion

3-Bromo-5-phenoxypyridine is a defined chemical entity with established basic properties.
While its potential as a synthetic intermediate is suggested by analogy to related compounds, a
comprehensive understanding of its reactivity, biological activity, and associated experimental
protocols is lacking in the current body of scientific literature. Further research is required to
explore the potential applications of this compound in drug discovery and other areas of
chemical science.

 To cite this document: BenchChem. [3-Bromo-5-phenoxypyridine CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290746#3-bromo-5-phenoxypyridine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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